N-(2,3,3a,4,6,7-Hexahydro-1H-pyrano[3,4-c]pyrrol-7a-ylmethyl)cyclobutanecarboxamide;hydrochloride
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Description
N-(2,3,3a,4,6,7-Hexahydro-1H-pyrano[3,4-c]pyrrol-7a-ylmethyl)cyclobutanecarboxamide;hydrochloride is a useful research compound. Its molecular formula is C13H23ClN2O2 and its molecular weight is 274.79. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound is structurally related to various heterocyclic compounds that have significant applications in pharmaceuticals and agrochemicals due to their high biological activities. For instance, research on related compounds like pyrroles, pyridines, and pyrazines has shown their utility in producing herbicides, insecticides, vitamins, and pharmaceuticals. The synthesis and reactivity of these compounds are crucial for developing new therapeutic agents and agrochemical products, highlighting the importance of understanding and manipulating the chemical properties of such complex molecules (Higasio & Shoji, 2001).
Antimicrobial Applications
The synthesis of novel compounds structurally similar to the one mentioned has led to the discovery of new antimicrobial agents. For example, the synthesis of 5-hydroxymethyl-8-methyl-2-(N-arylimino)-pyrano[2,3-c]pyridine-3-(N-aryl)-carboxamides demonstrated significant activity against bacterial and fungal strains, with some compounds showing better efficacy than standard drugs. This indicates the potential of such compounds in the development of new antimicrobial treatments, addressing the growing concern of antibiotic resistance (Zhuravel et al., 2005).
Pharmaceutical Research
In pharmaceutical research, the structural analogs of the compound are explored for various therapeutic applications. For example, the study and characterization of research chemicals structurally similar to the given compound have contributed to understanding their pharmacological profiles and potential therapeutic uses. These studies are crucial in the early stages of drug discovery, where the pharmacokinetics, pharmacodynamics, and therapeutic potential of new compounds are assessed (McLaughlin et al., 2016).
Properties
IUPAC Name |
N-(2,3,3a,4,6,7-hexahydro-1H-pyrano[3,4-c]pyrrol-7a-ylmethyl)cyclobutanecarboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O2.ClH/c16-12(10-2-1-3-10)15-9-13-4-5-17-7-11(13)6-14-8-13;/h10-11,14H,1-9H2,(H,15,16);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEXUHEXSGZSJOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)NCC23CCOCC2CNC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.